IRAK inhibitor 4
IRAK inhibitor 4
IRAK inhibitor 4 is interleukin-1 receptor associated kinase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1012104-68-5
VCID:
VC0001456
InChI:
InChI=1S/C33H35F3N6O3/c1-19(2)15-16-37-31(44)21-8-14-28-27(18-21)38-32(42(28)22-9-11-23(43)12-10-22)39-30-25-17-20(7-13-26(25)40-41-30)24-5-3-4-6-29(24)45-33(34,35)36/h3-8,13-14,17-19,22-23,43H,9-12,15-16H2,1-2H3,(H,37,44)(H2,38,39,40,41)
SMILES:
CC(C)CCNC(=O)C1=CC2=C(C=C1)N(C(=N2)NC3=NNC4=C3C=C(C=C4)C5=CC=CC=C5OC(F)(F)F)C6CCC(CC6)O
Molecular Formula:
C33H35F3N6O3
Molecular Weight:
620.7 g/mol
IRAK inhibitor 4
CAS No.: 1012104-68-5
Cat. No.: VC0001456
Molecular Formula: C33H35F3N6O3
Molecular Weight: 620.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | IRAK inhibitor 4 is interleukin-1 receptor associated kinase inhibitor. |
|---|---|
| CAS No. | 1012104-68-5 |
| Molecular Formula | C33H35F3N6O3 |
| Molecular Weight | 620.7 g/mol |
| IUPAC Name | 1-(4-hydroxycyclohexyl)-N-(3-methylbutyl)-2-[[5-[2-(trifluoromethoxy)phenyl]-1H-indazol-3-yl]amino]benzimidazole-5-carboxamide |
| Standard InChI | InChI=1S/C33H35F3N6O3/c1-19(2)15-16-37-31(44)21-8-14-28-27(18-21)38-32(42(28)22-9-11-23(43)12-10-22)39-30-25-17-20(7-13-26(25)40-41-30)24-5-3-4-6-29(24)45-33(34,35)36/h3-8,13-14,17-19,22-23,43H,9-12,15-16H2,1-2H3,(H,37,44)(H2,38,39,40,41) |
| Standard InChI Key | QZMAOGLWCNTFCG-UHFFFAOYSA-N |
| SMILES | CC(C)CCNC(=O)C1=CC2=C(C=C1)N(C(=N2)NC3=NNC4=C3C=C(C=C4)C5=CC=CC=C5OC(F)(F)F)C6CCC(CC6)O |
| Canonical SMILES | CC(C)CCNC(=O)C1=CC2=C(C=C1)N(C(=N2)NC3=NNC4=C3C=C(C=C4)C5=CC=CC=C5OC(F)(F)F)C6CCC(CC6)O |
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